Cas no 2109221-55-6 (3-Amino-1,1-dimethylsilolane-3-carboxylic acid)

• Product Name: 3-Amino-1,1-dimethylsilolane-3-carboxylic acid
• CAS No: 2109221-55-6
• MF: C₇H₁₅NO₂Si
• MW: 173.285002946854
• CID: 5637890
• PubChem ID: 122714215
• Update Time: 2025-08-03

3-Amino-1,1-dimethylsilolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2109221-55-6
• EN300-28228798
• 3-amino-1,1-dimethylsilolane-3-carboxylic acid
• 3-Amino-1,1-dimethylsilolane-3-carboxylic acid

• Inchi： 1S/C7H15NO2Si/c1-11(2)4-3-7(8,5-11)6(9)10/h3-5,8H2,1-2H3,(H,9,10)
• InChI Key： CUONRKBHNMZWAN-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CCC(C(=O)O)(C1)N

Computed Properties

• Exact Mass: 173.087205256g/mol
• Monoisotopic Mass: 173.087205256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-1,1-dimethylsilolane-3-carboxylic acid

3-Amino-1,1-Dimethylsilolane-3-Carboxylic Acid: A Comprehensive Overview

The compound 3-Amino-1,1-Dimethylsilolane-3-Carboxylic Acid, with the CAS number 2109221-55-6, is a unique organic silicon compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its siloxane backbone, which provides it with distinctive chemical and physical properties. The presence of both an amino group (-NH₂) and a carboxylic acid group (-COOH) in its structure makes it versatile for reactions in organic synthesis, materials science, and biochemistry.

Recent studies have highlighted the potential of 3-Amino-1,1-Dimethylsilolane-3-Carboxylic Acid in the field of drug delivery systems. Researchers have explored its ability to act as a bioadhesive polymer due to its hydrophilic nature and biocompatibility. This property has led to investigations into its use as a coating material for medical devices and as a component in controlled-release drug formulations. The siloxane backbone provides stability and flexibility, while the functional groups allow for further chemical modifications to tailor its properties for specific applications.

In the realm of materials science, this compound has been utilized in the development of advanced coatings and sealants. Its ability to form strong bonds with various substrates, combined with its resistance to environmental factors such as moisture and temperature fluctuations, makes it an attractive candidate for industrial applications. Recent advancements in nanotechnology have also seen this compound being incorporated into nanocomposites, where it enhances mechanical strength and thermal stability.

The synthesis of 3-Amino-1,1-Dimethylsilolane-3-Carboxylic Acid involves a multi-step process that typically begins with the hydrolysis of a corresponding chlorosilane precursor. The introduction of the amino and carboxylic acid groups is achieved through nucleophilic substitution reactions, which require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthetic pathways to minimize byproducts and improve scalability for industrial production.

Beyond its chemical synthesis, this compound has found applications in biochemistry as a chelating agent. Its ability to coordinate with metal ions has made it useful in purification processes for proteins and enzymes. Recent studies have demonstrated its effectiveness in metallothionein assays, where it serves as a stabilizing agent for metal-protein complexes. This functionality opens up possibilities in biotechnology for applications such as heavy metal detoxification and enzyme stabilization.

In terms of environmental impact, 3-Amino-1,1-Dimethylsilolane-3-Carboxylic Acid has been studied for its biodegradability under various conditions. Research indicates that it undergoes hydrolysis under specific pH and temperature conditions, leading to the formation of less complex siloxane derivatives that are more readily biodegradable. These findings are crucial for assessing its environmental safety profile and ensuring sustainable practices in its production and use.

The versatility of this compound is further evidenced by its role in polymer chemistry. It serves as a building block for synthesizing block copolymers with tailored properties such as elasticity, adhesion, and biocompatibility. These polymers have potential applications in tissue engineering scaffolds and flexible electronic devices. Recent breakthroughs in 3D printing technology have also leveraged this compound's unique properties to create customized materials with intricate architectures.

In summary, 3-Amino-1,1-Dimethylsilolane-3-Carboxylic Acid is a multifaceted compound with significant potential across diverse fields. Its combination of organic functionality with silicon-based chemistry makes it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in advancing modern science and technology.